Cas no 33905-62-3 (Benzoic acid,4-butoxy-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid,4-butoxy-, 4-hydroxyphenyl ester
• CAS No: 33905-62-3
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 304013
• PubChem ID: 53426758
• Update Time: 2025-04-19

Benzoic acid,4-butoxy-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-butoxy-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-butoxybenzoate
• 4-HYDROXYPHENYL 4-BUTOXYBENZOATE
• p-Hydroxyphenyl-p-n-butyloxybenzoate
• 4-Butoxy-benzoic acid 4-hydroxy-phenyl ester
• 33905-62-3
• DTXSID40699351

• Inchi： 1S/C17H18O4/c1-2-3-12-20-15-8-4-13(5-9-15)17(19)21-16-10-6-14(18)7-11-16/h4-11,18H,2-3,12H2,1H3
• InChI Key： YIWBRSAYFRNTMR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)O)=CC=1)CCCC

Computed Properties

• Exact Mass: 286.12100
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 3.79030